Cas no 1195-26-2 (2-methyl-5-(trichloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-methyl-5-(trichloromethyl)-1,3,4-oxadiazole
• CAS No: 1195-26-2
• MF: C₄H₃Cl₃N₂O
• MW: 201.438417673111
• CID: 4576831
• PubChem ID: 53613685
• Update Time: 2024-03-01

2-methyl-5-(trichloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(trichloromethyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole, 2-methyl-5-(trichloromethyl)-

• Inchi： 1S/C4H3Cl3N2O/c1-2-8-9-3(10-2)4(5,6)7/h1H3
• InChI Key： DOQORJAFSVBZPF-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)(Cl)Cl)=NN=C1C

Computed Properties

• Exact Mass: 199.931096g/mol
• Monoisotopic Mass: 199.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles